Cas no 2901098-16-4 ((3,5-Dichloro-2,6-difluorophenyl)(methyl)sulfane)

• Product Name: (3,5-Dichloro-2,6-difluorophenyl)(methyl)sulfane
• CAS No: 2901098-16-4
• MF: C₇H₄Cl₂F₂S
• MW: 229.074465751648
• CID: 6796184
• PubChem ID: 156076222
• Update Time: 2025-07-18

(3,5-Dichloro-2,6-difluorophenyl)(methyl)sulfane Chemical and Physical Properties

Names and Identifiers

• MFCD34765554
• 2901098-16-4
• SCHEMBL22989727
• (3,5-Dichloro-2,6-difluorophenyl)(methyl)sulfane

• Inchi： 1S/C7H4Cl2F2S/c1-12-7-5(10)3(8)2-4(9)6(7)11/h2H,1H3
• InChI Key： XYZPSOQGEUTOEZ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=C(C=1F)SC)F)Cl

Computed Properties

• Exact Mass: 227.9378830g/mol
• Monoisotopic Mass: 227.9378830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 25.3Ų

Additional information on (3,5-Dichloro-2,6-difluorophenyl)(methyl)sulfane

Introduction to (3,5-Dichloro-2,6-difluorophenyl)(methyl)sulfane (CAS No. 2901098-16-4)

(3,5-Dichloro-2,6-difluorophenyl)(methyl)sulfane, identified by the CAS number 2901098-16-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the class of sulfoxides and exhibits unique structural and chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular structure of (3,5-Dichloro-2,6-difluorophenyl)(methyl)sulfane consists of a phenyl ring substituted with chlorine and fluorine atoms at specific positions, coupled with a methylsulfanyl group. This arrangement imparts distinct electronic and steric characteristics to the molecule, which are exploited in its applications. The presence of multiple halogen atoms enhances its reactivity, making it a versatile building block for further functionalization.

In recent years, there has been a growing interest in halogenated aromatic compounds due to their role in the development of novel pharmaceuticals and agrochemicals. The compound’s dual halogenation pattern contributes to its stability while maintaining sufficient reactivity for further chemical transformations. This balance has made it a preferred choice for researchers aiming to develop complex molecular architectures.

One of the most compelling aspects of (3,5-Dichloro-2,6-difluorophenyl)(methyl)sulfane is its utility in medicinal chemistry. Researchers have leveraged its scaffold to design molecules with potential therapeutic applications. For instance, studies have shown that derivatives of this compound exhibit inhibitory activity against certain enzymes and receptors, suggesting their utility in treating various diseases. The structural features of the molecule allow for fine-tuning of biological activity by introducing additional functional groups or modifying existing ones.

The synthesis of (3,5-Dichloro-2,6-difluorophenyl)(methyl)sulfane involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels. Techniques such as cross-coupling reactions and palladium-catalyzed processes have been particularly useful in constructing the desired molecular framework efficiently.

Recent advancements in computational chemistry have also played a crucial role in understanding the reactivity and properties of this compound. Molecular modeling studies have provided insights into how the electronic distribution and steric effects influence its behavior in different chemical environments. These insights are invaluable for designing new synthetic routes and optimizing existing ones.

The pharmaceutical industry has shown particular interest in developing new drugs based on halogenated aromatic compounds due to their enhanced bioavailability and metabolic stability. The structural motifs present in (3,5-Dichloro-2,6-difluorophenyl)(methyl)sulfane align well with these requirements, making it an attractive candidate for drug discovery programs. Several academic and industrial research groups are currently exploring its potential as a lead compound or intermediate in the synthesis of novel therapeutics.

In addition to pharmaceutical applications, this compound has found utility in materials science. Its unique electronic properties make it suitable for use in organic electronics, where it can serve as a component in semiconducting materials or optoelectronic devices. The ability to tailor its properties through chemical modification opens up possibilities for developing next-generation materials with enhanced performance characteristics.

The environmental impact of using halogenated compounds is also an important consideration. While these compounds offer numerous benefits in terms of reactivity and stability, their environmental footprint must be carefully managed. Efforts are underway to develop greener synthetic routes that minimize waste and reduce the use of hazardous reagents without compromising efficiency or yield.

Future research directions for (3,5-Dichloro-2,6-difluorophenyl)(methyl)sulfane include exploring its role in drug discovery through high-throughput screening campaigns and developing novel synthetic strategies that improve scalability and sustainability. Collaborative efforts between academia and industry are expected to drive innovation in this area, leading to the discovery of new applications and commercial products.

In conclusion, (3,5-Dichloro-2,6-difluorophenyl)(methyl)sulfane (CAS No. 2901098-16-4) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features and reactivity make it a valuable tool for researchers working on pharmaceuticals, materials science, and beyond. As our understanding of its properties continues to grow, so too will its applications in addressing some of the most pressing challenges facing modern science.